Cas no 654671-08-6 (Benzene, 1-bromo-3,5-bis[(phenylthio)methyl]-)

• Product Name: Benzene, 1-bromo-3,5-bis[(phenylthio)methyl]-
• CAS No: 654671-08-6
• MF: C₂₀H₁₇BrS₂
• MW: 401.38298201561
• CID: 1688486
• Update Time: 2024-09-03

Benzene, 1-bromo-3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3,5-bis[(phenylthio)methyl]-

• Inchi： 1S/C20H17BrS2/c21-18-12-16(14-22-19-7-3-1-4-8-19)11-17(13-18)15-23-20-9-5-2-6-10-20/h1-13H,14-15H2
• InChI Key： KTCBIKOFFGNYIY-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(CSC2=CC=CC=C2)=CC(CSC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 399.99561

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 525.0±50.0 °C(Predicted)
• PSA: 0